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Compound of Interest

Compound Name: L-hydroxylysine dihydrochloride

Cat. No.: B15572318

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical reagents like L-hydroxylysine dihydrochloride is a critical component of laboratory
safety and environmental responsibility. Adherence to established protocols is essential to
mitigate risks and ensure compliance with regulatory standards. This guide provides a clear,
step-by-step process for the safe disposal of L-hydroxylysine dihydrochloride, based on
information from safety data sheets (SDS).

Key Safety and Hazard Information

L-hydroxylysine dihydrochloride is classified as harmful if swallowed and is very toxic to
aquatic life with long-lasting effects[1]. Therefore, preventing its release into the environment is
of paramount importance.

Quantitative Data

For easy reference, the following table summarizes key quantitative data for L-hydroxylysine
dihydrochloride.

Property Value

Molecular Formula C6H16CI2N203[1]
Molecular Weight 235.11 g/mol [1]
CAS Number 172213-74-0[1]
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Disposal Procedure

The primary directive for the disposal of L-hydroxylysine dihydrochloride is to dispose of the
contents and container to an approved waste disposal plant[1]. This ensures that the chemical
is handled by qualified professionals and processed in a manner that neutralizes its hazards.

Step-by-Step Disposal Protocol:

Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure you
are wearing appropriate PPE, including gloves, safety glasses, and a lab coat.

Container Management:

o Keep the L-hydroxylysine dihydrochloride in its original or a compatible, properly
labeled container.

o Ensure the container is tightly sealed to prevent spills or leaks.

Waste Segregation:

o Do not mix L-hydroxylysine dihydrochloride with other waste streams unless explicitly
permitted by your institution's waste management guidelines.

o Store the container in a designated, secure area for chemical waste collection.

Engage Professional Disposal Services:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor.

o Provide them with the Safety Data Sheet (SDS) for L-hydroxylysine dihydrochloride to
ensure they are fully aware of the material's hazards.

o Documentation:

o Maintain a record of the amount of L-hydroxylysine dihydrochloride designated for
disposal, the date, and the disposal service used.
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Accidental Release Measures

In the event of a spill, the following measures should be taken:

o Personal Precautions: Use personal protective equipment and ensure adequate ventilation.
Evacuate personnel to safe areas[1].

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains or water courses|[1].

o Containment and Cleaning: Collect any spillage[1]. Sweep up the solid material and place it
into a suitable, labeled container for disposal.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of L-hydroxylysine
dihydrochloride.
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Caption: Disposal workflow for L-hydroxylysine dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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